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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-tert-butylphenyl
salicylate as a UV absorber in polyurethane (PU) coating formulations. The information is

intended to guide researchers and professionals in the development of UV-stable coatings.

Introduction
4-tert-Butylphenyl salicylate is a UV absorber commonly used to protect polymers, including

polyurethanes, from degradation caused by exposure to ultraviolet radiation.[1] Aromatic

polyurethanes, in particular, are susceptible to photo-oxidative degradation, which can lead to

yellowing, loss of gloss, and a decline in mechanical properties. The incorporation of UV

absorbers like 4-tert-butylphenyl salicylate is a critical strategy to enhance the durability and

aesthetic longevity of polyurethane coatings. This compound functions by absorbing harmful

UV radiation and dissipating it as thermal energy, thus preventing the initiation of degradation

pathways within the polymer matrix.

Physicochemical Properties of 4-tert-Butylphenyl
Salicylate
A summary of the key physical and chemical properties of 4-tert-butylphenyl salicylate is

presented in Table 1. This data is essential for formulation development, particularly for
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determining solubility and compatibility with other coating components.

Property Value Reference

Chemical Name
4-tert-Butylphenyl 2-

hydroxybenzoate
[2]

CAS Number 87-18-3 [2]

Molecular Formula C₁₇H₁₈O₃ [2]

Molecular Weight 270.32 g/mol [2]

Appearance White crystalline powder [1]

Melting Point 62-64 °C [1]

Maximum UV Absorption 290-330 nm [3]

Solubility in Water Practically insoluble [1]

Solubility in Solvents
Soluble in ethanol, ethyl

acetate, butanone, and toluene
[1]

Mechanism of UV Protection
The primary function of 4-tert-butylphenyl salicylate in a polyurethane coating is to absorb

incident UV radiation, particularly in the UVA and UVB regions of the electromagnetic spectrum.

The energy absorbed by the molecule excites its electrons to a higher energy state. This

energy is then dissipated through non-radiative pathways, primarily as heat, as the molecule

returns to its ground state. This process is cyclical and allows the UV absorber to protect the

polymer matrix over an extended period.

A simplified workflow for the UV protection mechanism is illustrated below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/2073-4360/12/7/1494
https://www.mdpi.com/2073-4360/12/7/1494
https://www.mdpi.com/2073-4360/12/7/1494
https://www.mdpi.com/2073-4360/12/7/1494
https://www.researchgate.net/publication/332787591_Outdoor_exposure_and_accelerated_weathering_of_polyurethanepolysiloxane_hybrid_coatings
https://www.researchgate.net/publication/332787591_Outdoor_exposure_and_accelerated_weathering_of_polyurethanepolysiloxane_hybrid_coatings
https://www.nwpipe.com/app/uploads/2021/12/Croll-Long-Term-Exposure-Link-to-Corrosion_2018.pdf
https://www.researchgate.net/publication/332787591_Outdoor_exposure_and_accelerated_weathering_of_polyurethanepolysiloxane_hybrid_coatings
https://www.researchgate.net/publication/332787591_Outdoor_exposure_and_accelerated_weathering_of_polyurethanepolysiloxane_hybrid_coatings
https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV Radiation

Polyurethane Matrix

absorption leads to

4-tert-Butylphenyl
Salicylate

Degradation
(Yellowing, Cracking)

initiation of

Heat Dissipationenergy dissipated as

Click to download full resolution via product page

Caption: UV Protection Mechanism.

Application in Polyurethane Coating Formulations
4-tert-butylphenyl salicylate can be incorporated into various polyurethane coating systems,

including two-component (2K) solvent-borne and waterborne formulations. The recommended

addition level is typically between 0.2 and 1.5 parts by weight of the total resin solids.[1]

Experimental Protocol: Formulation of a 2K Solvent-
Borne Polyurethane Clearcoat
This protocol outlines the preparation of a control formulation and a stabilized formulation

containing 4-tert-butylphenyl salicylate.

Materials:

Polyester Polyol

Hexamethylene Diisocyanate (HDI) Trimer

Solvent Blend (e.g., Xylene/Butyl Acetate)

4-tert-Butylphenyl Salicylate

Flow and Leveling Additives
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Catalyst (e.g., Dibutyltin Dilaurate - DBTDL)

Procedure:

Part A (Polyol Component) Preparation:

To a mixing vessel, add the polyester polyol and the solvent blend.

Mix at low speed until a homogeneous solution is obtained.

Add the flow and leveling additives and mix thoroughly.

For the stabilized formulation: Add the desired amount of 4-tert-butylphenyl salicylate
(e.g., 1.0% by weight of total resin solids) and mix until completely dissolved.

Part B (Isocyanate Component) Preparation:

In a separate, dry container, add the HDI trimer.

Coating Preparation (Mixing of Part A and Part B):

Just before application, add Part B to Part A in the specified stoichiometric ratio.

Mix thoroughly for 2-3 minutes.

Add the catalyst (DBTDL) and mix for another 1-2 minutes.

Allow for an induction time of 10-15 minutes before application.

The workflow for this formulation process is depicted below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part A Preparation

Part B Preparation

Final Coating Preparation

Polyester Polyol

Mix until Homogeneous

Solvent Blend Flow/Leveling Additives 4-tert-Butylphenyl
Salicylate (for stabilized)

Mix Part A and Part B

HDI Trimer

Add Catalyst (DBTDL)

Induction Time

Coating Application

Click to download full resolution via product page

Caption: 2K Polyurethane Coating Formulation Workflow.

Performance Evaluation
The effectiveness of 4-tert-butylphenyl salicylate in protecting polyurethane coatings can be

evaluated through accelerated weathering tests. These tests simulate long-term exposure to

sunlight and moisture in a controlled laboratory setting.
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Experimental Protocol: Accelerated Weathering Test
(QUV)
Apparatus:

QUV Accelerated Weathering Tester (ASTM G154)

UVA-340 fluorescent lamps

Procedure:

Sample Preparation: Apply the control and stabilized polyurethane coatings to suitable

substrates (e.g., steel or aluminum panels) and allow them to cure completely.

Exposure Cycle: Expose the coated panels to alternating cycles of UV radiation and

condensation. A common cycle is 8 hours of UV exposure at 60°C followed by 4 hours of

condensation at 50°C.

Evaluation: At regular intervals (e.g., every 250 hours), remove the panels and evaluate the

following properties:

Gloss Retention: Measure the 60° gloss using a gloss meter (ASTM D523).

Color Change (Yellowing): Measure the color coordinates (L, a, b) using a
spectrophotometer and calculate the change in the b value (Δb*) or the Yellowness Index

(ASTM E313).

Mechanical Properties: Evaluate changes in properties such as tensile strength and

elongation at break of free films (ASTM D882).

Expected Performance Data
While specific quantitative data for 4-tert-butylphenyl salicylate in polyurethane coatings is

not readily available in the public domain, the following tables illustrate the expected trends

based on the known function of UV absorbers. These tables are for illustrative purposes and

actual results will vary depending on the specific formulation and test conditions.

Table 2: Hypothetical Gloss Retention Data
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Exposure Time (hours)
Control (% Gloss
Retention)

Formulation with 1.0% 4-
tert-Butylphenyl Salicylate
(% Gloss Retention)

0 100 100

250 85 95

500 60 88

750 40 80

1000 25 72

Table 3: Hypothetical Yellowness Index (Δb) Data*

Exposure Time (hours) Control (Δb)
Formulation with 1.0% 4-
tert-Butylphenyl Salicylate
(Δb)

0 0 0

250 2.5 0.8

500 5.8 1.5

750 9.2 2.4

1000 13.5 3.5

Table 4: Hypothetical Change in Mechanical Properties of a Free Film

Property Control (after 1000h UV)
Formulation with 1.0% 4-
tert-Butylphenyl Salicylate
(after 1000h UV)

Change in Tensile Strength -40% -15%

Change in Elongation at Break -60% -25%
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Conclusion
4-tert-butylphenyl salicylate is a viable UV absorber for enhancing the weatherability of

polyurethane coatings. Its incorporation into formulations can significantly improve gloss

retention, reduce yellowing, and help maintain the mechanical integrity of the coating upon

exposure to UV radiation. The provided protocols offer a starting point for researchers to

formulate and evaluate polyurethane coatings with improved durability. It is important to note

that one characteristic of 4-tert-butylphenyl salicylate is that it may have a tendency to yellow

upon exposure to light.[1] Therefore, experimental validation is crucial to determine the optimal

concentration and overall performance within a specific coating system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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